molecular formula C23H21N3O3 B7701408 3-(2-ethoxy-6-phenylpyridin-3-yl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole

3-(2-ethoxy-6-phenylpyridin-3-yl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole

Cat. No. B7701408
M. Wt: 387.4 g/mol
InChI Key: BKIVPWKBZADIJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-ethoxy-6-phenylpyridin-3-yl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. This compound is commonly referred to as EPO or EPOD and is a derivative of the oxadiazole family.

Mechanism of Action

The mechanism of action of EPO is not fully understood, but it is believed to act as a potent inhibitor of various enzymes and proteins involved in the progression of cancer and neurodegenerative diseases. EPO also has the ability to scavenge free radicals and reduce oxidative stress, which can contribute to its anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects
EPO has been shown to have significant biochemical and physiological effects in various experimental models. It has been found to inhibit the growth of cancer cells and induce apoptosis. EPO has also been shown to improve cognitive function and reduce inflammation in neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using EPO in laboratory experiments is its high potency and specificity towards its target proteins and enzymes. However, EPO is also known to have poor solubility in water, which can make it difficult to administer in experimental models. Additionally, the toxicity and safety profile of EPO in humans is not fully understood, which can limit its clinical applications.

Future Directions

There are several future directions for the study of EPO. One potential direction is to further investigate its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease. Another direction is to explore its potential as an anti-cancer agent and its ability to sensitize cancer cells to chemotherapy. Additionally, further studies are needed to fully understand the toxicity and safety profile of EPO in humans.

Synthesis Methods

The synthesis of EPO involves the reaction of 2-ethoxy-6-phenylpyridine-3-carboxylic acid hydrazide with 4-ethoxybenzaldehyde in the presence of acetic acid and sulfuric acid. The reaction yields EPO as a white crystalline solid with a high yield.

Scientific Research Applications

EPO has been extensively studied for its potential applications in various scientific fields. It has shown promising results in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. EPO has also been studied for its anti-inflammatory and antioxidant properties.

properties

IUPAC Name

5-(4-ethoxyphenyl)-3-(2-ethoxy-6-phenylpyridin-3-yl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H21N3O3/c1-3-27-18-12-10-17(11-13-18)22-25-21(26-29-22)19-14-15-20(24-23(19)28-4-2)16-8-6-5-7-9-16/h5-15H,3-4H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BKIVPWKBZADIJN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2=NC(=NO2)C3=C(N=C(C=C3)C4=CC=CC=C4)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.